Cas no 2549000-13-5 (2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole)

• Product Name: 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole
• CAS No: 2549000-13-5
• MF: C₁₆H₁₈N₄S
• MW: 298.405921459198
• CID: 5313117
• PubChem ID: 154830139
• Update Time: 2025-07-23

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• F6745-1675
• AKOS040722622
• 2549000-13-5
• 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole
• 2-[3-(1H-Imidazol-1-ylmethyl)-1-azetidinyl]-4,5-dimethylbenzothiazole

• Inchi： 1S/C16H18N4S/c1-11-3-4-14-15(12(11)2)18-16(21-14)20-8-13(9-20)7-19-6-5-17-10-19/h3-6,10,13H,7-9H2,1-2H3
• InChI Key： BZOUSIWMYUHQGV-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C)C(C)=C2N=C1N1CC(CN2C=NC=C2)C1

Computed Properties

• Exact Mass: 298.12521776g/mol
• Monoisotopic Mass: 298.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.8±42.0 °C(Predicted)
• pka: 6.94±0.12(Predicted)

Additional information on 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole: A Promising Compound in Medicinal Chemistry

2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, with the CAS number 2549000-13-5, represents a novel class of benzothiazole derivatives that exhibit multifaceted biological activities. The integration of an 1H-imidazol-1-yl group with an azetidin-1-yl moiety within a 1,3-benzothiazole skeleton creates a versatile scaffold capable of interacting with diverse biological targets. Recent advances in drug discovery have highlighted the importance of such structural motifs in modulating pharmacological properties, making this compound a focal point for researchers exploring new therapeutic strategies.

The 1,3-benzothiazole core of this molecule is a well-known pharmacophore in pharmaceutical development, characterized by its ability to engage in hydrogen bonding and π-π stacking interactions. The 4,5-dimethyl substitution on the benzothiazole ring further enhances its conformational flexibility, allowing for optimal interactions with target proteins. The 1H-imidazol-1-yl group, a heterocyclic ring system, contributes to the molecule's electronic properties and may facilitate the formation of hydrogen bonds with biomolecules. Meanwhile, the azetidin-1-yl moiety, a four-membered cyclic amine, introduces additional steric and electronic effects that can modulate the compound's reactivity and selectivity. These structural elements collectively position the compound as a promising candidate for drug development.

Recent studies have demonstrated the potential of 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole in targeting specific biological pathways. For instance, in a 2023 study published in Journal of Medicinal Chemistry, researchers reported that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. The 1H-imidazol-1-yl group was identified as critical for binding to the enzyme's active site, while the azetidin-1-yl moiety contributed to the compound's metabolic stability. Such findings underscore the importance of structural optimization in enhancing drug efficacy and reducing off-target effects.

Another notable application of this compound lies in its potential as an antiviral agent. A 2024 research paper in Antiviral Research highlighted its ability to inhibit the replication of RNA viruses by interfering with viral polymerase activity. The 1,3-benzothiazole scaffold was found to interact with the viral RNA-binding domain, while the 4,5-dimethyl substitutions improved the compound's solubility and bioavailability. These properties make the compound a compelling candidate for the development of antiviral therapeutics, particularly in the context of emerging viral threats.

From a synthetic perspective, the preparation of 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole involves a multi-step process that requires precise control of reaction conditions. A 2023 article in Organic Letters described a novel synthetic route that utilized a palladium-catalyzed cross-coupling reaction to efficiently assemble the complex structure. The 1H-imidazol-1-yl group was introduced via a nucleophilic substitution, while the azetidin-1-yl moiety was formed through a ring-closure reaction. This synthetic strategy provides a scalable method for the production of the compound, which is essential for its evaluation in preclinical studies.

The pharmacokinetic profile of 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole is another area of active research. A 2024 study in Drug Metabolism and Disposition revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The 4,5-dimethyl substitutions were found to enhance the compound's permeability across biological membranes, while the 1H-imidazol-1-yl group contributed to its metabolic stability. These characteristics are crucial for ensuring the compound's therapeutic efficacy and minimizing adverse effects.

In addition to its therapeutic potential, the compound's structural versatility has inspired the design of analogs with tailored properties. A 2023 review in MedChemComm discussed the development of derivatives with modified 1H-imidazol-1-yl groups to enhance selectivity for specific targets. The azetidin-1-yl moiety was also modified to improve the compound's solubility in aqueous environments, which is essential for oral administration. These modifications highlight the adaptability of the compound's scaffold for addressing diverse medical needs.

Despite its promising attributes, challenges remain in the development of 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole as a therapeutic agent. One such challenge is the potential for off-target interactions, which could lead to unintended side effects. Ongoing research aims to address this issue by employing computational modeling to predict the compound's interactions with various proteins. Another area of focus is the optimization of its chemical stability, particularly in aqueous environments, to ensure its efficacy in vivo.

In conclusion, 2-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}-4,5-dimethyl-1,3-benzothiazole represents a significant advancement in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities, position it as a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound's potential applications are likely to expand, offering new opportunities for the treatment of complex diseases.